Cas no 2098032-52-9 (1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole)

• Product Name: 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole
• CAS No: 2098032-52-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5046384
• Update Time: 2025-07-17

1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole
• 1-prop-2-ynyl-6,7-dihydro-4H-pyrano[3,4-d]triazole
• 1-(Prop-2-yn-1-yl)-1,4,6,7-tetrahydropyrano[3,4-d][1,2,3]triazole
• 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole

• Inchi： 1S/C8H9N3O/c1-2-4-11-8-3-5-12-6-7(8)9-10-11/h1H,3-6H2
• InChI Key： FGBWBPAZLICMBY-UHFFFAOYSA-N
• SMILES： O1CC2=C(CC1)N(CC#C)N=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: -0.3
• Topological Polar Surface Area: 39.9

Additional information on 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole

Comprehensive Overview of 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole (CAS No. 2098032-52-9)

The compound 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole (CAS No. 2098032-52-9) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This pyrano-triazole derivative combines a pyran ring fused with a triazole moiety, offering a versatile scaffold for further chemical modifications. Researchers are particularly interested in its click chemistry compatibility, owing to the presence of the prop-2-yn-1-yl group, which enables efficient conjugation with azide-containing compounds.

In the context of current trends, the demand for heterocyclic compounds like 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole has surged due to their relevance in drug discovery and bioconjugation. The compound's CAS No. 2098032-52-9 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing importance. Its structural complexity and functional groups make it a candidate for developing targeted therapeutics, especially in areas like cancer research and antibody-drug conjugates (ADCs). The triazole ring is known for its stability and hydrogen-bonding capacity, which are critical for molecular interactions in biological systems.

From a synthetic perspective, 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole can be synthesized via multi-step organic reactions, including cyclization and alkyne functionalization. The prop-2-yn-1-yl side chain allows for further derivatization using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reactivity is particularly valuable in biomolecular labeling and polymer science, where precise molecular assembly is required. Recent publications highlight its utility in creating fluorescent probes and bioorthogonal tags, aligning with the rising interest in imaging agents for diagnostic applications.

The compound's pyrano[3,4-d][1,2,3]triazole core also exhibits potential in material science, particularly in the design of organic electronic materials. Its conjugated system and heteroatom-rich structure may contribute to charge transport properties, making it a candidate for optoelectronic devices. As sustainability becomes a focal point in research, the development of eco-friendly synthetic routes for such compounds is gaining traction. Researchers are exploring catalyst-free and solvent-free methods to reduce environmental impact, a topic frequently queried in green chemistry forums.

In summary, 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-pyrano[3,4-d][1,2,3]triazole (CAS No. 2098032-52-9) represents a multifaceted compound with broad applicability across pharmaceuticals, biotechnology, and advanced materials. Its click chemistry compatibility, structural modularity, and bioactivity potential position it as a valuable asset in modern scientific endeavors. As interest in precision medicine and smart materials grows, this compound is likely to remain a subject of intensive study and innovation.